1-(Methylsulfanyl)-3,5-dinitrobenzene

• Molecular Formula: C7H6N2O4S
• Molecular Weight: 214.2 g/mol
• IUPAC Name: 1-methylsulfanyl-3,5-dinitrobenzene
• InChI: InChI=1S/C7H6N2O4S/c1-14-7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4H,1H3
• InChI Key: FPQZEMWHBRWPLQ-UHFFFAOYSA-N
• SMILES: CSC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

1-(Methylsulfanyl)-3,5-dinitrobenzene is an aromatic compound featuring a benzene ring substituted with two nitro groups at the 3 and 5 positions and a methylsulfanyl (-SMe) group at the 1 position. Its structure imparts unique electronic and steric properties, making it a subject of interest in organic synthesis and materials science.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent (Position)	Key Properties	CAS Number	References
1-(Methylsulfanyl)-3,5-dinitrobenzene	-SMe (1), -NO₂ (3,5)	Moderate solubility in CH₂Cl₂; reactive toward nucleophiles due to nitro groups	Not explicitly listed
3,5-Dinitrotoluene (3,5-DNT)	-CH₃ (1), -NO₂ (3,5)	Low water solubility (0.13 g/L); used in explosives manufacturing	618-85-9
1-Iodo-3,5-dinitrobenzene	-I (1), -NO₂ (3,5)	High halogen bond donor strength; crystallizes in triclinic P1 space group	Not explicitly listed
3,5-Dinitrobenzoic Acid	-COOH (1), -NO₂ (3,5)	High polarity; forms salts with amines; used in chromatography standards	99-65-0

Key Observations :

• Electron-Donating vs. Withdrawing Groups : The methylsulfanyl group (-SMe) in 1-(Methylsulfanyl)-3,5-dinitrobenzene is less electron-donating than the methyl group (-CH₃) in 3,5-DNT but more polarizable, enhancing intermolecular interactions .
• Halogen vs. Sulfur Substituents : The iodo substituent in 1-iodo-3,5-dinitrobenzene enables strong halogen bonding (N···I distances: 2.79–2.83 Å), whereas the methylsulfanyl group facilitates sulfur-based interactions but lacks comparable directional bonding .

Chromatographic and Spectroscopic Profiles

• Retention in Reverse-Phase Chromatography :
  • 1-(Methylsulfanyl)-3,5-dinitrobenzene shows intermediate retention compared to 3,5-dinitrobenzoic acid (stronger retention due to polarity) and 3,5-DNT (weaker retention due to hydrophobicity) .
• Raman Spectroscopy :
  • The nitro group vibrations in 1-(Methylsulfanyl)-3,5-dinitrobenzene (1340–1520 cm⁻¹) align with other 3,5-dinitro derivatives but shift slightly due to substituent electronegativity differences .

Toxicity and Environmental Impact

• Methylsulfanyl Analogs: Limited toxicity data exist, but the -SMe group may reduce bioaccumulation compared to halogenated analogs like 1-iodo-3,5-dinitrobenzene .